Cas no 1195612-85-1 (2,2-Oxetanedimethanol)

• Product Name: 2,2-Oxetanedimethanol
• CAS No: 1195612-85-1
• MF: C₅H₁₀O₃
• MW: 118.131102085114
• CID: 6117880
• PubChem ID: 22160808
• Update Time: 2025-09-22

2,2-Oxetanedimethanol Chemical and Physical Properties

Names and Identifiers

• 2,2-Oxetanedimethanol
• Oxetane-2,2-diyldimethanol
• 1195612-85-1
• EN300-7456603
• bis(hydroxymethyl)oxetane
• [2-(hydroxymethyl)oxetan-2-yl]methanol
• SCHEMBL4345794

• Inchi： 1S/C5H10O3/c6-3-5(4-7)1-2-8-5/h6-7H,1-4H2
• InChI Key： POXJOYYCYMCJGY-UHFFFAOYSA-N
• SMILES： O1CCC1(CO)CO

Computed Properties

• Exact Mass: 118.062994177g/mol
• Monoisotopic Mass: 118.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 77.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.210±0.06 g/cm3(Predicted)
• Boiling Point: 122 °C(Press: 0.25 Torr)
• pka: 14.14±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes Oxetanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes